Cas no 1643538-98-0 (3-Bromo-6-(iso-butyl-d9)-pyridazine)

• Product Name: 3-Bromo-6-(iso-butyl-d9)-pyridazine
• CAS No: 1643538-98-0
• MF: C₈H₁₁BrN₂
• MW: 224.145796060562
• CID: 6810498
• PubChem ID: 133552756
• Update Time: 2025-03-06

3-Bromo-6-(iso-butyl-d9)-pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(iso-butyl-d9)-pyridazine
• 1643538-98-0
• CS-18680

• Inchi： 1S/C8H11BrN2/c1-6(2)5-7-3-4-8(9)11-10-7/h3-4,6H,5H2,1-2H3/i1D3,2D3,5D2,6D
• InChI Key： LQDHQYRGOWQHNK-ZVCFQMQQSA-N
• SMILES： BrC1=CC=C(C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])N=N1

Computed Properties

• Exact Mass: 223.06705Da
• Monoisotopic Mass: 223.06705Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų